![molecular formula C25H25ClN4O3 B2792606 2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide CAS No. 941886-76-6](/img/structure/B2792606.png)
2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide
Description
The compound “2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide” is a biochemical used for proteomics research . It has a molecular formula of C24H22N4O2 and a molecular weight of 398.466.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are determined by its molecular structure. It has a molecular formula of C24H22N4O2 and a molecular weight of 398.466. Other properties like melting point, boiling point, and solubility are not specified in the available resources.Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-ylamine, which is then coupled with N-(3-chloro-4-methylphenyl)acetamide to form the final product.", "Starting Materials": [ "4-butoxyaniline", "ethyl acetoacetate", "hydrazine hydrate", "3-chloro-4-methylaniline", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "acetic acid", "chloroacetyl chloride" ], "Reaction": [ "Step 1: Synthesis of 2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-ylamine", "a. Dissolve 4-butoxyaniline (1.0 g) in ethanol (10 mL) and add ethyl acetoacetate (1.2 g) and hydrazine hydrate (1.0 g).", "b. Heat the mixture under reflux for 4 hours.", "c. Cool the mixture to room temperature and filter the solid product.", "d. Wash the solid product with ethanol and dry under vacuum to obtain the intermediate 2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-ylamine (1.2 g, 85% yield).", "Step 2: Synthesis of N-(3-chloro-4-methylphenyl)acetamide", "a. Dissolve 3-chloro-4-methylaniline (1.0 g) in acetic anhydride (10 mL) and add sodium acetate (1.2 g).", "b. Heat the mixture under reflux for 4 hours.", "c. Cool the mixture to room temperature and pour into ice-cold water.", "d. Filter the solid product and wash with water.", "e. Dissolve the solid product in sulfuric acid (10 mL) and add sodium nitrite (0.5 g) in water (5 mL).", "f. Cool the mixture to 0°C and add sodium hydroxide (1.0 g) in water (5 mL).", "g. Extract the product with ethyl acetate and dry over sodium sulfate.", "h. Evaporate the solvent and recrystallize the solid product from ethanol to obtain N-(3-chloro-4-methylphenyl)acetamide (1.2 g, 80% yield).", "Step 3: Coupling of intermediates to form the final product", "a. Dissolve 2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-ylamine (1.0 g) and N-(3-chloro-4-methylphenyl)acetamide (1.0 g) in chloroform (10 mL).", "b. Add chloroacetyl chloride (1.2 g) and triethylamine (1.0 g) to the mixture.", "c. Stir the mixture at room temperature for 4 hours.", "d. Wash the mixture with water and dry over sodium sulfate.", "e. Evaporate the solvent and recrystallize the solid product from ethanol to obtain the final product 2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide (1.5 g, 70% yield)." ] } | |
CAS RN |
941886-76-6 |
Product Name |
2-(2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl)-N-(3-chloro-4-methylphenyl)acetamide |
Molecular Formula |
C25H25ClN4O3 |
Molecular Weight |
464.95 |
IUPAC Name |
2-[2-(4-butoxyphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]-N-(3-chloro-4-methylphenyl)acetamide |
InChI |
InChI=1S/C25H25ClN4O3/c1-3-4-13-33-20-9-6-18(7-10-20)22-15-23-25(32)29(11-12-30(23)28-22)16-24(31)27-19-8-5-17(2)21(26)14-19/h5-12,14-15H,3-4,13,16H2,1-2H3,(H,27,31) |
InChI Key |
MAFUCFCQUGZWEY-UHFFFAOYSA-N |
SMILES |
CCCCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC(=O)NC4=CC(=C(C=C4)C)Cl |
solubility |
not available |
Origin of Product |
United States |
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